5-(3,4-dimethoxyphenyl)-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3-[(3-methylphenyl)methyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H20N2O3S/c1-14-5-4-6-15(9-14)11-24-13-23-21-20(22(24)25)17(12-28-21)16-7-8-18(26-2)19(10-16)27-3/h4-10,12-13H,11H2,1-3H3
• InChI Key: PQJQIFAQEQEJAE-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)C(=CS3)C4=CC(=C(C=C4)OC)OC

Description

5-(3,4-dimethoxyphenyl)-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethoxyphenyl)-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and the potential treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has no significant toxic effects on normal cells. It has also been found to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has shown anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3,4-dimethoxyphenyl)-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential as a novel drug candidate. However, one limitation is that its mechanism of action is not fully understood, which may hinder further research on its potential therapeutic applications.

Future Directions

There are several future directions for research on 5-(3,4-dimethoxyphenyl)-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action to better understand its potential therapeutic applications. Another direction is to explore its potential as a drug candidate for the treatment of various diseases. Additionally, further studies could focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 5-(3,4-dimethoxyphenyl)-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-aminothiophene with 3-methylbenzyl bromide in the presence of potassium carbonate and dimethylformamide. The resulting compound is then reacted with 3,4-dimethoxybenzaldehyde in the presence of acetic acid to obtain the final product.

Scientific Research Applications

5-(3,4-dimethoxyphenyl)-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in various fields such as cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells. It has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has exhibited antimicrobial activity against various pathogens.